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Compound of Interest

Compound Name: D-Erythrose-1-13C

Cat. No.: B118254 Get Quote

Welcome to the technical support center for improving the signal-to-noise (S/N) ratio in ¹³C

NMR metabolomics. This resource provides troubleshooting guidance, frequently asked

questions (FAQs), and detailed experimental protocols to help researchers, scientists, and drug

development professionals overcome challenges related to the low sensitivity of ¹³C NMR.

Troubleshooting Guide
Issue: My ¹³C spectrum has a very low signal-to-noise
ratio. What are the first things I should check?
Answer:

Low S/N is a common issue in ¹³C NMR due to the low natural abundance (1.1%) and smaller

gyromagnetic ratio of the ¹³C nucleus.[1][2][3][4][5][6] Here’s a troubleshooting workflow to

address this problem:
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Low S/N in ¹³C Spectrum

Is the sample concentration adequate?

Are acquisition parameters optimized?

Yes
Increase sample concentration if possible.

Use specialized tubes (e.g., Shigemi) for limited sample.

No

Is the hardware appropriate?

Yes

Increase the number of scans (NS).
S/N increases with the square root of NS.

No

Consider Advanced Techniques

Yes Use a Cryoprobe or specialized HTS probe for a 3-4x S/N increase.

No

Implement ¹³C isotopic labeling.

Isotopic labeling feasible?

Use Dynamic Nuclear Polarization (DNP) for >10,000x enhancement.

DNP available?

Optimize pulse angle (e.g., 30° flip angle) and relaxation delay (D1).
See protocol for parameter optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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